Cas no 57351-80-1 (7-Oxo-7,8-dihydro-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid)

• Product Name: 7-Oxo-7,8-dihydro-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid
• CAS No: 57351-80-1
• MF: C₅H₃N₅O₃
• MW: 181.109019517899
• MDL: MFCD20647802
• CID: 2157510
• PubChem ID: 136666748
• Update Time: 2024-11-06

7-Oxo-7,8-dihydro-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxo-7,8-dihydro-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid
• 7-Oxo-1,7-dihydro-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid
• DB-229649
• 7-oxo-7H,8H-[1,2,4]triazolo[4,3-b][1,2,4]triazine-6-carboxylic acid
• AKOS032961174
• C5H3N5O3
• 57351-80-1

• MDL： MFCD20647802
• Inchi： 1S/C5H3N5O3/c11-3-2(4(12)13)9-10-1-6-8-5(10)7-3/h1H,(H,12,13)(H,7,8,11)
• InChI Key： UVULIPRSXVHSNZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NN2C=NN=C2N1

Computed Properties

• Exact Mass: 181.02358897g/mol
• Monoisotopic Mass: 181.02358897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines